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Compound of Interest

Compound Name: Veliparib dihydrochloride

Cat. No.: B611655

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of
Veliparib dihydrochloride (ABT-888), a PARP inhibitor used in research. Adherence to these
procedural steps is critical for ensuring laboratory safety, environmental protection, and
regulatory compliance. Veliparib is classified as a hazardous drug, and its disposal is governed
by stringent federal, state, and local regulations.

Waste Management and Disposal Plan

Veliparib dihydrochloride and any materials contaminated with it must be managed as
hazardous waste. The following table summarizes the disposal procedures for different types of
waste generated during research activities involving this compound.
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Waste Category Description

Disposal Regulatory
Procedure Framework

) Pure drug substance,
Unused/Expired )
o unused solutions, or
Veliparib )
expired stock.

Must be disposed of
as non-creditable
hazardous
pharmaceutical waste.
[1][2] Do not dispose
of down the drain or in

regular trash.[1][3]

The waste must be EPA 40 CFR Part 266
collected in a Subpart P, state, and
designated, properly local regulations.[2][5]

labeled, sealed, and
leak-proof container.
[1][4] Engage a
licensed hazardous
waste disposal
company for pickup

and incineration.[4]

Vials and containers
] that originally held
Empty Containers o
Veliparib

dihydrochloride.

Even if considered
"empty,” containers of
antineoplastic agents
like Veliparib should

be managed as
EPA 40 CFR Part 266

Subpart P and

hazardous waste as a
best practice.[3] Place == o
) institutional policies.[2]
empty, unrinsed
containers directly into
the hazardous waste
container designated

for Veliparib waste.
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Contaminated

Labware

Pipette tips,
serological pipettes,
flasks, tubes, etc., that
have come into direct

contact with Veliparib.

All disposable labware
must be considered
hazardous waste.
Collectin a
designated hazardous
waste container that is
clearly labeled.[4][6]
Do not attempt to
clean for reuse unless
a validated
decontamination

procedure is in place.

OSHA guidelines and
institutional safety

protocols.[4]

Contaminated PPE

Gloves, gowns,
masks, and other
personal protective
equipment worn when
handling Veliparib.

Dispose of as trace
chemotherapy waste
in designated
hazardous waste
containers.[6] These
containers should be
clearly marked to
distinguish them from

regular trash.[4]

USP <800>, NIOSH,
and OSHA

recommendations.[7]

Spill Cleanup

Materials

Absorbent pads,
wipes, and other
materials used to

clean a Veliparib spill.

All materials used to
clean up a spill of a
hazardous drug are
considered hazardous
waste.[6] Collect all
cleanup debris in the
designated hazardous

waste container.

EPA, OSHA, and
institutional spill
response procedures.

[6]

Experimental Protocol: Spill Decontamination

In the event of a Veliparib dihydrochloride spill, immediate and proper cleanup is crucial to
prevent exposure and environmental contamination.

Personnel Requirements:
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e Only personnel trained in handling hazardous drugs and spill cleanup should perform this
procedure.

e A minimum of two trained individuals should be involved in the cleanup of any significant
spill.

Personal Protective Equipment (PPE):

e Outer Gloves: Two pairs of chemotherapy-tested nitrile gloves.
e Gown: A disposable gown resistant to chemotherapy drugs.

o Eye Protection: Safety goggles or a face shield.

» Respiratory Protection: A NIOSH-approved respirator may be necessary depending on the
scale of the spill and the form of the chemical (e.g., fine powder).

Decontamination Materials:

Hazardous drug spill kit.

Absorbent, plastic-backed pads.

Chemo-grade wipes.

Designated hazardous waste container, clearly labeled.

Detergent solution.

Sterile water.

Procedure:
o Secure the Area: Immediately alert others in the vicinity and restrict access to the spill area.
e Don PPE: Put on all required personal protective equipment before beginning cleanup.

e Contain the Spill:
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o For solid spills: Gently cover the spill with damp absorbent pads to avoid aerosolizing the
powder.

o For liquid spills: Cover the spill with absorbent pads, starting from the outside and working
inward.

e Clean the Area:

o Carefully collect all contaminated materials (absorbent pads, broken glass, etc.) and place
them in the designated hazardous waste container.

o Clean the spill area with a detergent solution, followed by sterile water, using chemo-grade
wipes. Perform this cleaning process three times.

o Doff PPE: Remove PPE in the reverse order it was put on, ensuring no contact with the
contaminated exterior. Dispose of all PPE as hazardous waste.

e Wash Hands: Thoroughly wash hands with soap and water.

e Document the Incident: Report the spill to the laboratory supervisor and the institutional
safety office, and complete any required incident reports.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Veliparib
dihydrochloride waste.
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Veliparib Dihydrochloride Disposal Workflow
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Veliparib Dihydrochloride Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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